Cas no 2229412-76-2 (tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate)

Tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a piperidinyl-substituted phenyl moiety. This compound is primarily utilized in organic synthesis and pharmaceutical research, where its Boc group offers stability under basic conditions while remaining cleavable under acidic conditions, facilitating selective deprotection strategies. The 2-methyl-4-(piperidin-2-yl)phenyl scaffold provides a versatile intermediate for constructing complex molecules, particularly in medicinal chemistry for targeting bioactive structures. Its well-defined reactivity and compatibility with diverse synthetic conditions make it valuable for constructing peptidomimetics or heterocyclic frameworks. The compound’s structural features enable precise modifications, supporting applications in drug discovery and development.
tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate structure
2229412-76-2 structure
Product Name:tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate
CAS No:2229412-76-2
MF:C17H26N2O2
MW:290.400544643402
CID:5982644
PubChem ID:165660309
Update Time:2025-11-06

tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate
    • 2229412-76-2
    • EN300-1885574
    • tert-butyl N-[2-methyl-4-(piperidin-2-yl)phenyl]carbamate
    • Inchi: 1S/C17H26N2O2/c1-12-11-13(15-7-5-6-10-18-15)8-9-14(12)19-16(20)21-17(2,3)4/h8-9,11,15,18H,5-7,10H2,1-4H3,(H,19,20)
    • InChI Key: AUIMLKPFXAFDHR-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=CC=1C)C1CCCCN1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 290.199428076g/mol
  • Monoisotopic Mass: 290.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.4Ų

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Additional information on tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate (CAS No. 2229412-76-2)

tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate (CAS No. 2229412-76-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and carbamate functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets. The tert-butyl group enhances its stability, while the 2-methyl-4-(piperidin-2-yl)phenyl moiety contributes to its binding affinity.

In recent years, the demand for piperidine derivatives like tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate has surged due to their versatility in medicinal chemistry. These compounds are frequently investigated for their role in central nervous system (CNS) therapeutics, including potential treatments for neurodegenerative diseases. The carbamate group, in particular, is known for its ability to improve pharmacokinetic properties, such as bioavailability and metabolic stability. This makes CAS No. 2229412-76-2 a valuable scaffold for designing novel therapeutics.

The synthesis of tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate involves multi-step organic reactions, often starting from readily available piperidine precursors. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Given the growing interest in small molecule inhibitors and protease inhibitors, this compound has become a focal point for researchers aiming to develop next-generation drugs. Its molecular structure aligns well with the Lipinski's Rule of Five, a key criterion for drug-likeness.

From an industrial perspective, CAS No. 2229412-76-2 is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with global trends toward eco-friendly pharmaceuticals and reduced carbon footprint in chemical manufacturing. Additionally, the compound's potential applications in cancer research and immunotherapy have sparked collaborations between academia and biotech firms.

For those searching for tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate suppliers or CAS No. 2229412-76-2 price, it's essential to consider factors like purity, scalability, and regulatory compliance. The compound is typically available in research quantities, with custom synthesis options for larger-scale projects. As the pharmaceutical industry continues to evolve, piperidine-based compounds like this one are expected to play a pivotal role in addressing unmet medical needs.

In conclusion, tert-butyl N-2-methyl-4-(piperidin-2-yl)phenylcarbamate represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a subject of ongoing research, particularly in the fields of drug design and therapeutic development. With advancements in synthetic methodologies and a growing emphasis on sustainability, this compound is poised to remain a key player in the scientific community.

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